1-((4-Cyclohexylthiazol-2-yl)methyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C16H21N3OS2/c20-16(17-9-13-7-4-8-21-13)18-10-15-19-14(11-22-15)12-5-2-1-3-6-12/h4,7-8,11-12H,1-3,5-6,9-10H2,(H2,17,18,20)
• InChI Key: MXSBHWIEZCBIHN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CSC(=N2)CNC(=O)NCC3=CC=CS3
• Molecular Formula: C16H21N3OS2
• Molecular Weight: 335.5 g/mol
• CAS No.: 2034541-71-2

Description

1-((4-Cyclohexylthiazol-2-yl)methyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C16H21N3OS2 and its molecular weight is 335.48. The purity is usually 95%.
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Scientific Research Applications

Anti-acetylcholinesterase Activity

A study by Vidaluc et al. (1995) focused on the synthesis and biochemical evaluation of a series of 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, which were assessed for their antiacetylcholinesterase activity. This research aimed to optimize the spacer length linking pharmacophoric moieties and to test compounds with greater conformational flexibility. The study found that a cyclohexyl group could advantageously replace a previously optimized benzyl group attached to the basic nitrogen, indicating that an aromatic residue is not a prerequisite for activity (Vidaluc et al., 1995).

Synthesis and Structural Analysis

Fülöp et al. (1985) prepared thiourea and urea derivatives from cis- and trans-2-aminomethyl-1-cyclopentanols and -l-cyclohexanols. This study explored the synthesis pathways and the structural analysis of the resulting compounds, contributing to the understanding of the chemical behavior and potential applications of such derivatives (Fülöp et al., 1985).

Aminothiazole Derivatives

Adeel et al. (2017) reported the synthesis of aminothiazole derivatives with diverse biological applications. The study included the synthesis of two aminothiazole derivatives and their characterization using various spectroscopic techniques. This research highlights the potential of aminothiazole compounds in biological and pharmaceutical applications (Adeel et al., 2017).

Anti-microbial and Cytotoxicity Studies

Shankar et al. (2017) synthesized novel 1-[5-[6-[(2-benzoylbenzofuran-5-yl)methyl]-2-oxo-2H-chromen-3-yl]thiazol-2-yl]urea derivatives and evaluated their anti-microbial activity and cytotoxicity. This research demonstrates the potential of thiazol-2-yl]urea derivatives in developing new antimicrobial agents and their relevance in medicinal chemistry (Shankar et al., 2017).

Conformational Adjustments in Urea and Thiourea Assemblies

Phukan and Baruah (2016) explored the conformational adjustments in urea and thiourea-based assemblies, analyzing the structural variations and their implications on the assembly behavior. This study provides insights into the molecular interactions and structural dynamics of urea and thiourea derivatives, which are crucial for their application in material science and molecular engineering (Phukan & Baruah, 2016).